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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear structure and

energy levels of the isotope Polonium-217 (²¹⁷Po). Polonium-217 is a short-lived alpha and

beta-emitting radionuclide, making its study crucial for various applications in nuclear physics

and potentially for targeted radionuclide therapy in medicine. This document summarizes the

current state of knowledge, presenting key quantitative data in structured tables, detailing the

experimental protocols used for its characterization, and visualizing its decay scheme.

Core Nuclear Properties of Polonium-217
Polonium-217 possesses a nucleus with 84 protons and 133 neutrons. Its ground state has a

determined spin and parity of (9/2⁺). The isotope has a relatively short half-life of approximately

1.53 seconds.[1] It primarily undergoes alpha decay to Lead-213 (²¹³Pb) with a branching ratio

of over 95%, and a smaller fraction decays via beta-minus emission to Astatine-217 (²¹⁷At) with

a branching ratio of less than 5%.[1]

Tabulated Nuclear Data
The following tables summarize the key quantitative data regarding the nuclear properties,

energy levels, and gamma-ray transitions of Polonium-217.

Table 1: General Nuclear Properties of Polonium-217
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Property Value Unit

Atomic Number (Z) 84

Neutron Number (N) 133

Mass Number (A) 217

Spin and Parity (Jπ) (9/2⁺)

Half-life 1.53(5) s

Decay Modes α (>95%), β⁻ (<5%)

Q-value (α) 6662.1(23) keV

Q-value (β⁻) 1489(8) keV

Table 2: Energy Levels of Polonium-217

Data in this table is primarily derived from studies of the alpha decay of Radon-221 (²²¹Rn) and

the beta-minus decay of Bismuth-217 (²¹⁷Bi).

Level Energy (keV)
Spin and Parity
(Jπ)

Half-life Decay Modes

0.0 (9/2⁺) 1.53(5) s α, β⁻

299.0(5) (11/2⁺)

385.0(5) (13/2⁺)

515.0(5) (15/2⁺)

654.0(5) (17/2⁺)

Table 3: Gamma-Ray Transitions in Polonium-217

This table details the gamma-ray emissions observed from the excited states of Polonium-217.
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Initial Level
Energy (keV)

Final Level
Energy (keV)

Gamma-Ray
Energy (keV)

Intensity (%) Multipolarity

299.0 0.0 299.0(5) 100 (M1+E2)

385.0 299.0 86.0(5) 100 (M1+E2)

515.0 385.0 130.0(5) 100 (M1+E2)

654.0 515.0 139.0(5) 100 (M1+E2)

Experimental Protocols
The characterization of the nuclear structure of Polonium-217 has been achieved through a

combination of sophisticated experimental techniques. The primary methods employed are

alpha-gamma coincidence spectroscopy and in-source laser ionization spectroscopy.

Alpha-Gamma Coincidence Spectroscopy
This technique is crucial for establishing the decay scheme of radionuclides that decay via

alpha emission to excited states of the daughter nucleus.

Methodology:

Source Preparation: A source of the parent isotope, in this case, ²²¹Rn, is prepared. This is

often produced from the decay of a longer-lived precursor like Actinium-225 (²²⁵Ac). The

²²¹Rn atoms are collected on a thin foil.

Detection Setup: The source is placed in a vacuum chamber surrounded by a detector array.

This typically includes a silicon detector for alpha particles and one or more high-purity

germanium (HPGe) detectors for gamma rays. The detectors are positioned in close

geometry to maximize detection efficiency.

Coincidence Measurement: The electronic signals from the alpha and gamma-ray detectors

are processed through a coincidence circuit. This circuit identifies events where an alpha

particle and a gamma ray are detected within a very short time window (on the order of

nanoseconds), indicating they originated from the same decay event.
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Data Analysis: By gating on a specific alpha-particle energy, the corresponding coincident

gamma-ray spectrum can be generated. This allows for the unambiguous assignment of

gamma transitions to the de-excitation of specific energy levels in the daughter nucleus

(²¹⁷Po). The energies and intensities of the gamma rays are determined from the calibrated

spectra.

In-Source Laser Ionization Spectroscopy
This high-resolution technique is employed to determine nuclear properties such as spin,

magnetic dipole, and electric quadrupole moments, as well as changes in the nuclear charge

radius.

Methodology:

Isotope Production: The short-lived Polonium-217 isotopes are produced at an online

isotope separator facility, such as ISOLDE at CERN. This is typically achieved by

bombarding a target (e.g., uranium carbide) with high-energy protons.

Laser Ionization: The produced atoms are effused into a hot cavity where they interact with

multiple laser beams of precisely tuned wavelengths. A multi-step resonance ionization

process is used to selectively ionize the polonium atoms.

Mass Separation: The created ions are then extracted and accelerated, and the isotope of

interest (²¹⁷Po) is selected using a mass separator.

Hyperfine Structure Measurement: By scanning the frequency of one of the lasers and

measuring the ion current, the hyperfine structure of the atomic transitions can be measured.

The splitting and shifts in this structure are directly related to the nuclear spin, moments, and

charge radius.

Data Analysis: The measured hyperfine spectra are fitted with theoretical models to extract

the nuclear parameters.

Visualizations
The following diagrams illustrate the decay scheme of Polonium-217 and a generalized

workflow for an alpha-gamma coincidence experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1261833?utm_src=pdf-body
https://www.benchchem.com/product/b1261833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polonium-217

Lead-213

Astatine-217
²¹⁷Po (g.s.)

9/2⁺
T₁/₂ = 1.53 s

²¹³Pb (g.s.)
9/2⁺

α (>95%)
Qα = 6662.1 keV

²¹⁷At (g.s.)
9/2⁻

β⁻ (<5%)
Qβ⁻ = 1489 keV

Click to download full resolution via product page

Decay scheme of Polonium-217.
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Alpha-Gamma Coincidence Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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